N-(4-chlorophenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C22H19ClN4O2/c1-2-12-26-13-18(21(28)24-16-10-8-15(23)9-11-16)20-19(14-26)22(29)27(25-20)17-6-4-3-5-7-17/h3-11,13-14H,2,12H2,1H3,(H,24,28)
• InChI Key: PRRDNVFXDKSDTH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN4O2
• Molecular Weight: 406.9 g/mol

Description

N-(4-chlorophenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C22H19ClN4O2 and its molecular weight is 406.87. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

I have conducted a search for the specific compound , but unfortunately, there seems to be limited publicly available information on its scientific research applications. The searches returned information on similar compounds and their potential applications, but not the exact compound .

Antiproliferative Activities

Compounds with pyrazole-sulfonamide derivatives have been studied for their potential to inhibit cell proliferation, which could be useful in cancer research and treatment strategies.

Biological Potential of Indole Derivatives

Indole derivatives are known for their diverse biological and clinical applications, including anti-inflammatory and analgesic activities.

Blood Glucose Reduction

Some pyrrolo[3,4-c]pyridine derivatives have been investigated for their ability to reduce blood glucose levels, which could have implications for the treatment of diabetes and related conditions.

Fungicidal Activity

Research has been conducted on coumarin derivatives with carboxamide and sulfonamide moieties for their potential fungicidal properties.

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, indole derivatives have been found to inhibit various enzymes and receptors, leading to their diverse biological activities .

Biochemical Pathways

These pathways are involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds, such as indole derivatives, have been found to exhibit a wide range of biological activities, suggesting that this compound may also have diverse molecular and cellular effects .